Cas no 161398-15-8 (3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde)

3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde structure
161398-15-8 structure
Product Name:3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde
CAS No:161398-15-8
MF:C10H7FN2O
MW:190.173785448074
MDL:MFCD05664576
CID:878546
PubChem ID:1417885
Update Time:2026-04-29

3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde
    • 3-(3-fluorophenyl)-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
    • 3-(3-Fluorophenyl)-1H-pyrazole-4-carboxaldehyde
    • 5-(3-fluorophenyl)-1H-pyrazole-4-carbaldehyde
    • 005198
    • 3-(3-fluorophenyl)pyrazole-4-carbaldehyde
    • AC1LR51D
    • CTK4D0832
    • SBB006796
    • ST086185
    • STK777599
    • ZERO
    • MDL: MFCD05664576
    • Inchi: InChI=1S/C10H7FN2O/c11-9-3-1-2-7(4-9)10-8(6-14)5-12-13-10/h1-6H,(H,12,13)
    • InChI Key: WXVQLDOGLPCKKH-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)F)C2=NNC=C2C=O

Computed Properties

  • Exact Mass: 190.05431
  • Monoisotopic Mass: 190.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.337
  • Boiling Point: 421.3°C at 760 mmHg
  • Flash Point: 208.6°C
  • Refractive Index: 1.622
  • PSA: 45.75
  • LogP: 2.02830

3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Security Information

3-(3-Fluorophenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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